Cas no 2191267-25-9 (3,4-difluoro-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 3,4-difluoro-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide
• CAS No: 2191267-25-9
• MF: C₁₂H₁₁F₂N₃O₃S
• MW: 315.29584813118
• CID: 5338083
• Update Time: 2025-05-22

3,4-difluoro-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)benzenesulfonamide
• 3,4-difluoro-N-[2-(2-oxopyrimidin-1-yl)ethyl]benzenesulfonamide
• 3,4-difluoro-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide

• Inchi： 1S/C12H11F2N3O3S/c13-10-3-2-9(8-11(10)14)21(19,20)16-5-7-17-6-1-4-15-12(17)18/h1-4,6,8,16H,5,7H2
• InChI Key： FPGBKGQZAHDCRX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)F)(NCCN1C(N=CC=C1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 544
• XLogP3: 0.3
• Topological Polar Surface Area: 87.2

Additional information on 3,4-difluoro-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide

Comprehensive Overview of 3,4-difluoro-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide (CAS No. 2191267-25-9)

The compound 3,4-difluoro-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide (CAS No. 2191267-25-9) is a sulfonamide derivative with a unique molecular structure that combines a difluorinated benzene ring and a pyrimidinone moiety. This structural configuration endows the molecule with potential applications in pharmaceutical research and medicinal chemistry. The presence of both fluorine atoms and a sulfonamide group enhances its bioactivity, making it a subject of interest for drug discovery programs targeting enzyme inhibition and receptor modulation.

Recent trends in drug development have highlighted the importance of fluorinated compounds due to their ability to improve metabolic stability and membrane permeability. The 3,4-difluoro substitution in this molecule aligns with these trends, as fluorination is known to enhance binding affinity and selectivity in therapeutic agents. Researchers are particularly interested in how this compound interacts with biological targets, such as kinases or G-protein-coupled receptors (GPCRs), which are frequently explored in oncology and neurological disorders.

From a synthetic chemistry perspective, the pyrimidinone core of 3,4-difluoro-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide offers versatility for further derivatization. This feature is critical for structure-activity relationship (SAR) studies, enabling scientists to optimize the compound's properties for specific applications. The sulfonamide linker also provides a strategic point for conjugation with other pharmacophores, expanding its utility in combinatorial chemistry and high-throughput screening.

In the context of AI-driven drug discovery, molecules like CAS No. 2191267-25-9 are increasingly analyzed using machine learning algorithms to predict their ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles. This approach accelerates the identification of promising candidates while reducing experimental costs. Additionally, the compound's molecular weight and lipophilicity fall within ranges typically favored for oral bioavailability, a key consideration in preclinical development.

Environmental and green chemistry considerations are also relevant for 3,4-difluoro-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide. The fluorine atoms may influence its environmental persistence, prompting studies on biodegradation pathways. As regulatory agencies emphasize safer chemical design, understanding these aspects becomes essential for sustainable industrial applications.

The growing demand for targeted therapies and personalized medicine further underscores the potential of this compound. Its multi-functional structure could be leveraged to address drug resistance challenges, particularly in antibacterial or antifungal applications. Collaborative efforts between academia and pharmaceutical companies are likely to explore these avenues, supported by advancements in cryo-EM and X-ray crystallography for target visualization.

In summary, 3,4-difluoro-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide (CAS No. 2191267-25-9) represents a compelling case study in modern chemical innovation. Its intersection with cutting-edge technologies and therapeutic needs positions it as a valuable candidate for future scientific breakthroughs. As research progresses, updates on its mechanistic insights and clinical potential will be closely monitored by the global scientific community.